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Compound of Interest

Compound Name: AZD3839 free base

Cat. No.: B605758 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
AZD3839 is a potent and selective inhibitor of the beta-site amyloid precursor protein cleaving

enzyme 1 (BACE1).[1][2][3] BACE1 is a key enzyme in the amyloidogenic pathway, responsible

for the initial cleavage of the amyloid precursor protein (APP).[3] Inhibition of BACE1 is a

therapeutic strategy aimed at reducing the production of amyloid-beta (Aβ) peptides, which are

believed to play a central role in the pathophysiology of Alzheimer's disease.[3][4] AZD3839

has been shown to effectively reduce Aβ levels in preclinical studies.[3][4][5]

This document provides detailed protocols for the preparation of a stock solution of AZD3839
free base for in vitro and in vivo research applications. Accurate preparation of the stock

solution is critical for obtaining reliable and reproducible experimental results.

Chemical Properties of AZD3839 Free Base
A summary of the key chemical and physical properties of AZD3839 free base is provided in

the table below. This information is essential for accurate calculations and proper handling of

the compound.
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Property Value Reference

Molecular Weight 431.41 g/mol [1]

Formula C₂₄H₁₆F₃N₅ [1]

CAS Number 1227163-84-9 [1]

Solubility in DMSO 86 mg/mL (199.34 mM) [1]

Solubility in Ethanol 86 mg/mL [1]

Solubility in Water Insoluble [1]

Purity >99% [1]

Experimental Protocols
Materials and Equipment
Materials:

AZD3839 free base powder

Dimethyl sulfoxide (DMSO), anhydrous

Ethanol, absolute

Sterile, nuclease-free microcentrifuge tubes or vials

Pipette tips

Personal Protective Equipment (PPE): safety glasses, gloves, lab coat

Equipment:

Analytical balance

Vortex mixer

Sonicator (optional)
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Calibrated micropipettes

-20°C freezer for storage

Preparation of a 10 mM AZD3839 Stock Solution in
DMSO
This protocol describes the preparation of a 10 mM stock solution of AZD3839 in DMSO, a

common solvent for in vitro studies.

Step-by-Step Procedure:

Equilibrate AZD3839 Powder: Allow the vial of AZD3839 free base powder to equilibrate to

room temperature for at least 15-20 minutes before opening to prevent condensation of

moisture.

Weigh the Compound: Accurately weigh the desired amount of AZD3839 powder using an

analytical balance. For example, to prepare 1 mL of a 10 mM stock solution, weigh out 4.314

mg of AZD3839 (Molecular Weight = 431.41 g/mol ).

Dissolve in DMSO: Add the appropriate volume of anhydrous DMSO to the weighed

AZD3839 powder. For the example above, add 1 mL of DMSO.

Ensure Complete Dissolution: Vortex the solution vigorously for 1-2 minutes to facilitate

dissolution. If necessary, sonicate the solution for a few minutes to ensure it is completely

dissolved. Visually inspect the solution to confirm there are no undissolved particles.

Aliquot for Storage: To avoid repeated freeze-thaw cycles, which can degrade the

compound, aliquot the stock solution into smaller, single-use volumes in sterile

microcentrifuge tubes.[1]

Storage: Store the aliquots at -20°C for long-term storage. The powder form is stable for up

to 3 years at -20°C.[1]

Calculation for Preparing a 10 mM Stock Solution:
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To calculate the mass of AZD3839 required for a specific volume and concentration, use the

following formula:

Mass (g) = Concentration (mol/L) x Volume (L) x Molecular Weight ( g/mol )

Example for 1 mL of 10 mM solution: Mass (g) = (10 x 10⁻³ mol/L) x (1 x 10⁻³ L) x (431.41

g/mol ) = 0.0043141 g = 4.314 mg

Visualizations
Experimental Workflow for Stock Solution Preparation

Workflow for AZD3839 Stock Solution Preparation
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Caption: Workflow for preparing AZD3839 stock solution.

Signaling Pathway of AZD3839 as a BACE1 Inhibitor

Mechanism of Action of AZD3839
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Caption: AZD3839 inhibits BACE1, blocking APP cleavage.

Conclusion
This document provides a comprehensive guide for the preparation of AZD3839 free base
stock solutions. Adherence to these protocols will ensure the accuracy and consistency of
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experimental results. It is important to note that while the user's initial query mentioned

"gamma-secretase inhibitor," AZD3839 is a well-characterized BACE1 inhibitor. The provided

signaling pathway diagram accurately reflects its mechanism of action. Researchers should

always refer to the specific properties of the compound and follow appropriate safety

precautions when handling chemical reagents.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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